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Abstract
Ophiopojaponin C is a steroidal saponin isolated from the tuberous roots of Ophiopogon

japonicus, a plant with a long history of use in traditional medicine. As a member of the diverse

family of saponins found in this plant, Ophiopojaponin C is a subject of interest for its potential

pharmacological activities. This technical guide provides a summary of the available data on

Ophiopojaponin C, including its physicochemical properties, and touches upon the broader

biological activities of related compounds from Ophiopogon japonicus. However, a significant

discrepancy in the reported molecular formula and weight of Ophiopojaponin C exists in the

current literature and commercial databases, which necessitates careful consideration in future

research and analysis.

Physicochemical Properties
There is conflicting information regarding the precise molecular formula and weight of

Ophiopojaponin C, with two different sets of data commonly cited for the same CAS number

(911819-08-4). This discrepancy is a critical point of consideration for any analytical or

experimental work.

Table 1: Reported Physicochemical Properties of Ophiopojaponin C
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Property Value (Source A) Value (Source B)

CAS Number 911819-08-4 911819-08-4

Molecular Formula C₄₄H₇₀O₁₈ C₄₆H₇₂O₁₇

Molecular Weight 887.02 g/mol 897.1 g/mol

Primary Source
Ophiopogon japonicus

(Tuberous Root)

Ophiopogon japonicus

(Tuberous Root)

It is imperative for researchers to verify the molecular formula and weight of their

Ophiopojaponin C standard through independent analytical methods such as high-resolution

mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to ensure

the accuracy of their experimental results.

Biological Activity and Therapeutic Potential
While specific studies on the biological activities of Ophiopojaponin C are limited, the broader

class of steroidal saponins from Ophiopogon japonicus has been investigated for a range of

pharmacological effects. These studies provide a basis for potential areas of investigation for

Ophiopojaponin C.

Extracts of Ophiopogon japonicus rich in steroidal saponins have demonstrated several key

biological activities:

Cardiovascular Protection: Saponin extracts have been shown to ameliorate doxorubicin-

induced chronic heart failure by inhibiting oxidative stress and inflammatory responses.

Anti-inflammatory Effects: Compounds isolated from the rhizome of Ophiopogon japonicus

have been found to inhibit the production of pro-inflammatory mediators.

Cytotoxic Activity: Several novel steroidal saponins from Ophiopogon japonicus have

exhibited cytotoxic effects against various human tumor cell lines.

Neuritogenic Activity: Certain steroidal saponins from this plant have been shown to induce

neuritogenesis in PC12 cells, suggesting potential neuroprotective or neuro-regenerative

properties.
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One study has mentioned the inclusion of Ophiopojaponin C in a quantitative HPLC method

and noted its cytotoxic effects against A2780 human ovarian cancer cells. However, detailed

mechanistic studies or signaling pathway analyses for Ophiopojaponin C are not yet available

in the public domain.

Experimental Methodologies
Detailed experimental protocols specifically for the isolation, purification, and biological analysis

of Ophiopojaponin C are not extensively documented in publicly available literature. However,

general methods for the analysis of steroidal saponins from Ophiopogon japonicus can be

adapted.

High-Performance Liquid Chromatography (HPLC)
A reliable HPLC method with Evaporative Light Scattering Detection (ELSD) or coupled with

Mass Spectrometry (MS) is suitable for the quantification of Ophiopojaponin C, as it is a non-

chromophoric compound.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water is a common mobile phase system.

Detection: ELSD or MS is necessary for the detection and quantification of Ophiopojaponin
C.

Signaling Pathways: A Putative Framework
Given the lack of specific data for Ophiopojaponin C, a logical starting point for investigating

its mechanism of action would be to examine signaling pathways modulated by other

structurally related saponins. For instance, Ophiopogonin B, another saponin from the same

plant, has been shown to induce apoptosis in cancer cells through the Hippo signaling pathway.

Below is a generalized workflow for investigating the effect of a steroidal saponin like

Ophiopojaponin C on a cancer cell line.
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Figure 1. A generalized experimental workflow for investigating the anticancer effects of

Ophiopojaponin C.

Future Directions
The significant discrepancy in the fundamental physicochemical data for Ophiopojaponin C
underscores the urgent need for a definitive study to elucidate its correct structure. Future

research should prioritize the following:

Definitive Structure Elucidation: Isolation and comprehensive spectroscopic analysis (1D and

2D NMR, HRMS) of Ophiopojaponin C to resolve the conflicting reports on its molecular

formula and weight.

Biological Screening: A broad-based biological screening of purified and structurally

confirmed Ophiopojaponin C to identify its primary pharmacological activities.
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Mechanistic Studies: Following the identification of significant biological activity, in-depth

studies to elucidate the underlying molecular mechanisms and signaling pathways are

warranted.

Conclusion
Ophiopojaponin C represents a potentially valuable natural product for drug discovery, given

the known therapeutic activities of saponins from Ophiopogon japonicus. However, the current

ambiguity surrounding its basic chemical properties is a major impediment to further research.

This technical guide serves to highlight the current state of knowledge and the critical need for

foundational research to unlock the therapeutic potential of Ophiopojaponin C.

To cite this document: BenchChem. [An In-Depth Technical Guide to Ophiopojaponin C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2794342#ophiopojaponin-c-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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